6-chloro-N-methyl-N-{[4-(morpholin-4-yl)phenyl]methyl}pyridazine-3-carboxamide

• IUPAC Name: 6-chloro-N-methyl-N-[(4-morpholin-4-ylphenyl)methyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C17H19ClN4O2/c1-21(17(23)15-6-7-16(18)20-19-15)12-13-2-4-14(5-3-13)22-8-10-24-11-9-22/h2-7H,8-12H2,1H3
• InChI Key: YXJJIQIEMWDADE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N2CCOCC2)C(=O)C3=NN=C(C=C3)Cl
• Molecular Formula: C17H19ClN4O2
• Molecular Weight: 346.8 g/mol

Description

This compound is a pyridazine derivative, which is a class of organic compounds containing a pyridazine ring. Pyridazine is a six-membered ring with two nitrogen atoms and four carbon atoms. The presence of the morpholin-4-yl group suggests that this compound might have some biological activity, as morpholine is often used in drug design for its polarity and ability to form hydrogen bonds.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridazine ring, with the various substituents attached at the appropriate positions. The exact structure would depend on the specific locations of the substituents on the ring.

Chemical Reactions Analysis

As a pyridazine derivative, this compound could potentially undergo a variety of chemical reactions. These could include electrophilic substitution reactions, nucleophilic substitution reactions, or reactions at the nitrogen atoms. The exact reactions would depend on the specific substituents present on the pyridazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the morpholin-4-yl group, the chlorine atom, and the methyl groups. These could influence properties such as solubility, melting point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, care should be taken when handling any chemical compound. Specific safety data would likely be provided by the manufacturer or supplier.

Future Directions

The future research directions for this compound could include further exploration of its potential uses, such as in drug design or as a building block for the synthesis of more complex molecules. Additionally, more detailed studies could be conducted to fully characterize its physical and chemical properties.